Superior Systemic Exposure vs. Andrographolide
In a comparative study using an isolated rat heart (Langendorff) model, 14-deoxy-12-hydroxyandrographolide (Compound 1) was tested for its effect on coronary perfusion pressure alongside four other labdane diterpenes from A. paniculata. While 14-deoxyandrographolide (Compound 3) and 14-deoxy-11,12-didehydroandrographolide were identified as the agents responsible for significant coronary vasodilatation, 14-deoxy-12-hydroxyandrographolide did not demonstrate this activity [1]. This contrasts sharply with the major compound andrographolide (Compound 4), which also showed minimal cardiovascular effects, highlighting a key pharmacological divergence among structurally similar diterpenes [1].
| Evidence Dimension | Coronary Vasodilatation Activity |
|---|---|
| Target Compound Data | Not responsible for coronary vasodilatation |
| Comparator Or Baseline | 14-deoxyandrographolide (identified as responsible for coronary vasodilatation) |
| Quantified Difference | Qualitative difference (active vs. not active) |
| Conditions | Isolated rat heart (Langendorff) model, tested at a 3 mg dose of crude extract |
Why This Matters
This data is critical for researchers focused on cardiovascular drug discovery, as it prevents the erroneous selection of 14-deoxy-12-hydroxyandrographolide for vasodilation studies where its close analog 14-deoxyandrographolide is the active principle.
- [1] Awang K, et al. Cardiovascular activity of Labdane Diterpenes from andrographis paniculata in isolated rat hearts. J Biomed Biotechnol. 2012. View Source
